Cas no 34005-05-5 (1H-Isoindole-1,3(2H)-dione, 2-[3-(octadecylamino)propyl]-)
![1H-Isoindole-1,3(2H)-dione, 2-[3-(octadecylamino)propyl]- structure](https://www.kuujia.com/scimg/cas/34005-05-5x500.png)
34005-05-5 structure
Product name:1H-Isoindole-1,3(2H)-dione, 2-[3-(octadecylamino)propyl]-
1H-Isoindole-1,3(2H)-dione, 2-[3-(octadecylamino)propyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindole-1,3(2H)-dione, 2-[3-(octadecylamino)propyl]-
- 2-[3-(octadecylamino)propyl]isoindole-1,3-dione
- 34005-05-5
- DTXSID90784822
- 2-[3-(Octadecylamino)propyl]-1H-isoindole-1,3(2H)-dione
-
- Inchi: InChI=1S/C29H48N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-23-30-24-20-25-31-28(32)26-21-17-18-22-27(26)29(31)33/h17-18,21-22,30H,2-16,19-20,23-25H2,1H3
- InChI Key: AWLPZPSFKVFUKR-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCCCCCCCNCCCN1C(=O)C2=CC=CC=C2C1=O
Computed Properties
- Exact Mass: 456.37184
- Monoisotopic Mass: 456.37157878g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 33
- Rotatable Bond Count: 21
- Complexity: 498
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.2
- Topological Polar Surface Area: 49.4Ų
Experimental Properties
- PSA: 49.41
1H-Isoindole-1,3(2H)-dione, 2-[3-(octadecylamino)propyl]- Related Literature
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Shuang Zhao,Chuanying Hu,Xiaoyan Chen,Jun Zhou,Yonghua Jiao,Kai Zhang,Yu Fu Soft Matter, 2012,8, 937-941
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Chih-Chia Cheng,Wei-Ling Lin,Zhi-Sheng Liao,Chih-Wei Chu,Jyun-Jie Huang,Shan-You Huang,Wen-Lu Fan Polym. Chem., 2017,8, 7469-7474
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Wei-Min Ren,Meng-Wei Liang,Yue-Chao Xu,Xiao-Bing Lu Polym. Chem., 2013,4, 4425-4433
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Andrew L. Johnson,Matthew G. Davidson,Yolanda Pérez,Matthew D. Jones,Nicolas Merle,Paul R. Raithby,Stephen P. Richards Dalton Trans., 2009, 5551-5558
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Fangyuan Lu,Renxiong Li,Nengjie Huo,Juehan Yang,Chao Fan,Xiaozhou Wang,Shengxue Yang,Jingbo Li RSC Adv., 2014,4, 5666-5670
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